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Compound of Interest

Compound Name:
[2-(Methoxymethoxy)phenyl]

(pyridin-4-yl)methanone

CAS No.: 938458-56-1

Cat. No.: B1532648

Get Quote

Executive Summary
2-(Methoxymethoxy)phenylmethanone is the Methoxymethyl (MOM) ether derivative of 2-

hydroxybenzophenone.[1] Unlike its parent compound, which exhibits strong intramolecular

hydrogen bonding, the MOM-protected variant functions as a masked phenol with distinct

solubility and reactivity profiles.[1]

It is primarily utilized as a Directed Metalation Group (DMG) intermediate in organic synthesis,

allowing for regioselective functionalization of the benzophenone core.[1] Its solubility is

dominated by the lipophilic benzophenone scaffold and the polar-aprotic nature of the acetal-

like MOM group, rendering it highly soluble in organic solvents but insoluble in aqueous media.

[1]

Physicochemical Characterization
Chemical Identity[1][2][3][4]
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IUPAC Name: (2-(Methoxymethoxy)phenyl)(phenyl)methanone[1]

Common Name: 2-MOM-Benzophenone[1]

Molecular Formula: C₁₅H₁₄O₃[1]

Molecular Weight: 242.27 g/mol [1]

Key Functional Groups: Diaryl Ketone, Methoxymethyl Ether (Acetal)[1]

The "MOM Effect" on Solubility
The conversion of the free phenol (2-hydroxybenzophenone) to the MOM ether alters the

molecular interaction landscape significantly:

Disruption of Intramolecular H-Bonding: The parent 2-hydroxybenzophenone possesses a

strong intramolecular hydrogen bond between the phenolic hydroxyl and the ketone

carbonyl.[1] This locks the molecule in a planar conformation and reduces its interaction with

polar solvents.[1]

Increased Lipophilicity: Capping the hydroxyl with a methoxymethyl group removes the H-

bond donor capability, increasing the LogP (partition coefficient).[1]

Lewis Basicity: The oxygen atoms in the MOM group add Lewis basic sites, enhancing

solubility in Lewis acidic solvents or coordination with metal cations (Li+, Mg2+).[1]

Solubility Profile in Organic Solvents[1]
The following data summarizes the solubility behavior of 2-(Methoxymethoxy)phenylmethanone

at ambient temperature (25°C).
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Solvent Class Specific Solvent Solubility Rating Mechanistic Insight

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform

Excellent (>100

mg/mL)

Primary solvation via

dipole-dipole

interactions and

dispersion forces.[1]

Preferred solvent for

synthesis and

extraction.[1]

Ethers

Tetrahydrofuran

(THF), Diethyl Ether,

1,4-Dioxane

Excellent (>100

mg/mL)

The ether oxygens of

the solvent coordinate

well with the aromatic

system; critical for

lithiation/Grignard

reactions.[1]

Esters Ethyl Acetate (EtOAc) Good (>50 mg/mL)

Effective for silica gel

chromatography

(eluent).[1]

Aromatic

Hydrocarbons
Toluene, Benzene Good (>50 mg/mL)

Soluble due to π-π

stacking interactions

with the

benzophenone core.

[1]

Alcohols
Methanol, Ethanol,

Isopropanol

Moderate (10-50

mg/mL)

Soluble, but less so

than in aprotic

solvents due to lack of

H-bond donor

capability in the

solute.[1]

Aliphatic

Hydrocarbons

Hexanes, Pentane,

Heptane

Low/Sparingly (<10

mg/mL)

Often used as a co-

solvent to induce

precipitation or

crystallization.[1]

Aqueous Media Water, Brine Insoluble Highly lipophilic;

partitions strictly into
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the organic phase

during extraction.[1]

Solvent Selection for Workflows
Reaction Medium:Anhydrous THF or DCM are the gold standards.[1] THF is required if the

molecule is subjected to Directed Ortho Metalation (DoM) using organolithiums.[1]

Purification (Chromatography): A gradient of Hexanes/Ethyl Acetate (typically starting at 95:5

to 80:[1]20) is effective.[1] The MOM group is stable on silica gel.[1]

Crystallization: Recrystallization is often achieved using a DCM/Hexane or Ethanol system.

[1]

Experimental Protocols
Synthesis & Protection Workflow
This protocol describes the generation of 2-(Methoxymethoxy)phenylmethanone from 2-

hydroxybenzophenone.[1]

Reagents:

2-Hydroxybenzophenone (1.0 eq)[1][2]

Chloromethyl methyl ether (MOMCl) (1.2 eq) (Caution: Carcinogen)[1]

N,N-Diisopropylethylamine (DIPEA) (1.5 eq) or Sodium Hydride (NaH)[1]

Solvent: Dichloromethane (DCM) (0.1 M concentration)[1]

Procedure:

Dissolve 2-hydroxybenzophenone in anhydrous DCM under Nitrogen atmosphere.

Cool the solution to 0°C.

Add DIPEA dropwise.[1]
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Add MOMCl slowly via syringe to control the exotherm.[1]

Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

Quench: Add saturated aqueous NaHCO₃.

Extraction: Separate organic layer; wash with water and brine.[1][3]

Drying: Dry over Na₂SO₄ and concentrate in vacuo.

Purification: Flash column chromatography (Hexanes/EtOAc).

Deprotection (Stability Check)
The MOM group is acid-labile.[1] Avoid using acidic solvents (e.g., Acetic Acid) during handling

unless deprotection is desired.[1]

Deprotection Protocol:

Dissolve substrate in MeOH.[1][4]

Add 6M HCl (aq) or concentrated HCl (catalytic amount often insufficient; usually requires

1:1 ratio or heating).[1]

Heat to 50°C for 1 hour to revert to 2-hydroxybenzophenone.

Visualizing the Workflow
The following diagram illustrates the synthesis and solubility logic, highlighting the transition

from a hydrogen-bonded system to a lipophilic ether.
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Acid Sensitivity

2-Hydroxybenzophenone
(Intramolecular H-Bond)
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(DCM, 0°C)

Protection

2-(Methoxymethoxy)
phenylmethanone

SN2 Reaction

Solubility Profile:
High: DCM, THF, Toluene

Low: Hexanes, Water

Lipophilicity Increase

Application:
Directed Ortho Metalation

(DoM)

Stable to Base

HCl / MeOHHydrolysis Reversion

Click to download full resolution via product page

Caption: Transformation of 2-Hydroxybenzophenone to its MOM-ether, altering solubility and

reactivity.

Technical Insights for Researchers
Thermodynamics of Solvation
The dissolution of 2-(Methoxymethoxy)phenylmethanone in chlorinated solvents is entropically

favorable.[1] The disruption of the crystal lattice (if solid) is compensated by the strong

dispersion interactions between the benzophenone π-system and the solvent.[1] In contrast to

the free phenol, the enthalpy of mixing with water is highly endothermic due to the hydrophobic

effect of the protecting group and the inability to donate hydrogen bonds.[1]

Safety Note: MOMCl
Chloromethyl methyl ether (MOMCl) is a potent alkylating agent and a regulated carcinogen.[1]
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Alternative: Use Methoxymethyl acetate with a Lewis Acid catalyst (e.g., ZnBr₂) if safety

regulations prohibit MOMCl usage.[1]

Handling: All solubility testing involving the synthesis intermediate must be conducted in a

fume hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Hydroxy-4-methoxy-4'-methylbenzophenone | C15H14O3 | CID 71645 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CN112142579A - Preparation process of 2-hydroxy-4-methoxybenzophenone - Google
Patents [patents.google.com]

3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://www.benchchem.com/product/b1532648?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://patents.google.com/patent/CN112142579A/en
https://patents.google.com/patent/CN112142579A/en
https://patentimages.storage.googleapis.com/e8/07/55/17146a2e754970/US20080009530A1.pdf
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/77418/1/chd069_5-6_560.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Solubility Profile & Applications of 2-
(Methoxymethoxy)phenylmethanone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532648/docs#technical-guide-solubility-profile-
applications-of-2-methoxymethoxy-phenylmethanone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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